Cas no 59816-89-6 (3-methyl-1,2-dihydro-isoquinoline)

• Product Name: 3-methyl-1,2-dihydro-isoquinoline
• CAS No: 59816-89-6
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• CID: 3037093
• PubChem ID: 15209028
• Update Time: 2025-05-20

3-methyl-1,2-dihydro-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1,2-dihydro-isoquinoline
• 3-Methyl-1,2-dihydro-isochinolin;
• 59816-89-6
• SCHEMBL10053992
• 3-methyl-1,2-dihydroisoquinoline
• F12577
• AKOS006356747

• Inchi： 1S/C10H11N/c1-8-6-9-4-2-3-5-10(9)7-11-8/h2-6,11H,7H2,1H3
• InChI Key： WPUGJRMMUDEGMK-UHFFFAOYSA-N
• SMILES： N1C(C)=CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 145.08900
• Monoisotopic Mass: 145.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.47940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-methyl-1,2-dihydro-isoquinoline

Introduction to 3-methyl-1,2-dihydro-isoquinoline (CAS No. 59816-89-6)

3-methyl-1,2-dihydro-isoquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 59816-89-6, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isoquinoline family, a class of nitrogen-containing aromatic organic compounds known for their diverse biological activities and structural versatility. The presence of a methyl group at the 3-position and the dihydro substitution in the isoquinoline core imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural framework of 3-methyl-1,2-dihydro-isoquinoline consists of a benzene-like ring system fused with a pyridine-like nitrogen-containing ring, with modifications that enhance its reactivity and functionalization potential. This structural motif is particularly relevant in the design of bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The compound’s stability and solubility characteristics further contribute to its suitability for various chemical transformations and biological assays.

In recent years, 3-methyl-1,2-dihydro-isoquinoline has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its scaffold to develop novel therapeutic agents targeting a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. The compound’s ability to modulate key biological pathways has made it a focal point in preclinical studies aimed at identifying lead compounds for further development.

One of the most compelling aspects of 3-methyl-1,2-dihydro-isoquinoline is its role as a precursor in the synthesis of more complex derivatives. By introducing additional functional groups or altering the core structure, chemists can generate a library of compounds with tailored pharmacological properties. This flexibility has been exploited in high-throughput screening campaigns to identify molecules with enhanced potency and selectivity. For instance, derivatives of this compound have shown promise in inhibiting specific kinases involved in cancer progression, highlighting its potential as an anti-cancer agent.

The pharmacokinetic profile of 3-methyl-1,2-dihydro-isoquinoline is another area of active investigation. Studies have demonstrated that modifications to the molecule can significantly influence its absorption, distribution, metabolism, and excretion (ADME) properties. This is crucial for optimizing drug candidates for clinical use, as favorable ADME profiles are often prerequisites for successful drug development. Researchers are exploring strategies to enhance the bioavailability and reduce toxicity by fine-tuning the structure of this compound.

Recent advancements in computational chemistry have further accelerated the discovery process involving 3-methyl-1,2-dihydro-isoquinoline. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets with high accuracy. This has enabled the rational design of analogs with improved binding affinity and reduced side effects. Such computational approaches are complemented by experimental validation, ensuring that promising candidates are thoroughly evaluated before advancing to clinical trials.

The synthesis of 3-methyl-1,2-dihydro-isoquinoline itself presents an intriguing challenge due to its complex structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodology have streamlined these processes, making it more feasible to produce this compound on a larger scale. These advancements are critical for supporting both academic research and industrial applications.

In conclusion,3-methyl-1,2-dihydro-isoquinoline (CAS No. 59816-89-6) represents a fascinating example of how structural modifications can yield compounds with significant therapeutic potential. Its versatility as a scaffold for drug discovery continues to inspire new research directions across multiple disciplines within pharmaceutical chemistry. As our understanding of biological mechanisms grows, so too does the importance of compounds like 3-methyl-1,2-dihydro-isoquinoline in addressing complex diseases and improving human health.